Cas no 7727-82-4 (5-beta-cholanic acid-3,7,12-trione methyl ester)

• Product Name: 5-beta-cholanic acid-3,7,12-trione methyl ester
• CAS No: 7727-82-4
• MF: C₂₅H₃₆O₅
• MW: 416.55034828186
• CID: 983314
• PubChem ID: 352216
• Update Time: 2025-04-20

5-beta-cholanic acid-3,7,12-trione methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-beta-cholanic acid-3,7,12-trione methyl ester
• 5B-CHOLANIC ACID-3,7,12-TRIONE METHYLESTER
• AC1L6ZYT
• AC1Q441W
• AG-H-08862
• AGN-PC-00HRBC
• Cholan-24-oic acid, 3,7,12-trioxo-, methyl ester
• CTK2I0382
• methyl 3,6,12-trioxocholanate
• Methyl 3,7,12-trioxocholan-24-oate
• NSC525358
• AKOS024319314
• NSC-525358
• DTXSID80326215
• 7727-82-4
• methyl 4-(10,13-dimethyl-3,7,12-trioxo-1,2,4,5,6,8,9,11,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl)pentanoate

• Inchi： 1S/C25H36O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-19,23H,5-13H2,1-4H3
• InChI Key： ZNRVRJLOYAQJBW-UHFFFAOYSA-N
• SMILES： O=C1CC2C3(C)CCC(CC3CC(C2C2CCC(C(C)CCC(=O)OC)C21C)=O)=O

Computed Properties

• Exact Mass: 416.25638
• Monoisotopic Mass: 416.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.51